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Compound of Interest

Compound Name:
Carbamic acid, (3-bromopropyl)-,

benzyl ester

Cat. No.: B112582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of Benzyl

(3-bromopropyl)carbamate. It includes key physical and spectroscopic data, a detailed

experimental protocol for its synthesis, and a visual representation of the synthetic workflow.

This document is intended to serve as a valuable resource for researchers and professionals

engaged in organic synthesis and drug development.

Core Compound Information
Parameter Value Reference

CAS Number 39945-54-5 [1]

Molecular Formula C₁₁H₁₄BrNO₂ [1]

Molecular Weight 272.14 g/mol [1]

Appearance Off-White Solid or Orange Oil [1]

Melting Point 37-39 °C [1]

Storage
Sealed in dry, store in freezer,

under -20°C
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Spectroscopic Data for Structural Elucidation
The structural confirmation of Benzyl (3-bromopropyl)carbamate is achieved through a

combination of spectroscopic techniques, including Nuclear Magnetic Resonance (NMR),

Fourier-Transform Infrared (FTIR) Spectroscopy, and Mass Spectrometry (MS).

¹H NMR (Proton NMR) Data
Solvent: CDCl₃

Frequency: 300 MHz

Chemical Shift (δ)
ppm

Multiplicity Number of Protons Assignment

7.32 m 5H
Aromatic protons

(C₆H₅)

5.15 br s 1H NH

5.06 s 2H O-CH₂-Ph

3.39 t 2H Br-CH₂

3.30 q 2H NH-CH₂

2.06 - 1.96 m 2H -CH₂-CH₂-CH₂-

Data sourced from ChemicalBook.

¹³C NMR (Carbon NMR) Data
Solvent: CDCl₃

Frequency: 75.5 MHz
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Chemical Shift (δ) ppm Assignment

156.4 C=O (Carbamate)

136.3 Aromatic C (quaternary)

128.4 Aromatic CH

128.0 Aromatic CH

127.9 Aromatic CH

66.6 O-CH₂-Ph

39.2 NH-CH₂

32.3 -CH₂-CH₂-CH₂-

30.6 Br-CH₂

Data sourced from ChemicalBook.

FTIR Spectroscopy Data (Predicted)
Wavenumber (cm⁻¹) Functional Group

3400-3200 N-H Stretch (Amide)

3100-3000 C-H Stretch (Aromatic)

3000-2850 C-H Stretch (Aliphatic)

1725-1700 C=O Stretch (Carbamate)

1550-1500 N-H Bend (Amide)

1250-1200 C-O Stretch (Ester)

700-550 C-Br Stretch

Mass Spectrometry Data (Predicted)
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m/z Fragmentation

271/273 [M]⁺ (Molecular ion peak, bromine isotopes)

180 [M - Br]⁺

164 [M - CH₂Br]⁺

108 [C₇H₇O]⁺

91 [C₇H₇]⁺ (Tropylium ion, base peak)

Experimental Protocol: Synthesis of Benzyl (3-
bromopropyl)carbamate
This protocol details the synthesis of Benzyl (3-bromopropyl)carbamate from 3-

bromopropylamine hydrobromide and benzyl chloroformate.[1]

Materials:

3-bromopropylamine hydrobromide

Benzyl chloroformate

Diisopropylethylamine (DIPEA)

Dry Tetrahydrofuran (THF)

Ethyl Acetate (EtOAc)

Hexane

Silica Gel

Celite

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemsrc.com/en/cas/39945-54-5_442332.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To a stirred suspension of 3-bromopropylamine hydrobromide (2 g, 9.14 mmol) in 40 mL of

dry THF, add benzyl chloroformate (1.64 g, 9.60 mmol) via syringe at room temperature.

Cool the reaction mixture to 0°C in an ice bath.

Add diisopropylethylamine (1.6 mL, 9.20 mmol) dropwise via syringe.

Allow the reaction mixture to stir at 0°C for 1 hour.

Filter the crude reaction mixture through a pad of Celite and evaporate the solvents under

reduced pressure.

The resulting residue is purified by flash chromatography on silica gel, eluting with a gradient

of 10-30% ethyl acetate in hexane to afford the desired product.

Synthetic Workflow
The following diagram illustrates the key steps in the synthesis and purification of Benzyl (3-

bromopropyl)carbamate.
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Synthesis

Work-up

Purification

3-Bromopropylamine HBr
+

Benzyl Chloroformate
+

DIPEA in THF

Stir at 0°C for 1 hour

Filter through Celite

Solvent Evaporation

Flash Chromatography
(Silica Gel, EtOAc/Hexane)

Benzyl (3-bromopropyl)carbamate

Click to download full resolution via product page

Synthesis and Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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